Cas no 623-08-5 (N-Methyl-p-toluidine)

N-Methyl-p-toluidine (CAS 623-04-1) is an organic compound belonging to the class of aromatic amines, specifically a methylated derivative of p-toluidine. It serves as a versatile intermediate in organic synthesis, particularly in the production of dyes, pharmaceuticals, and agrochemicals. The compound exhibits favorable reactivity due to the presence of both methyl and amino functional groups on the aromatic ring, enabling selective electrophilic substitution reactions. Its stability and solubility in common organic solvents enhance its utility in industrial applications. N-Methyl-p-toluidine is also employed in research as a precursor for more complex chemical transformations, offering consistent purity and reliable performance in synthetic processes.

N-Methyl-p-toluidine structure

Product name:N-Methyl-p-toluidine

CAS No:623-08-5

MF:C₈H₁₁N

MW:121.179641962051

MDL:MFCD00025628

CID:39113

PubChem ID:87573272

N-Methyl-p-toluidine Chemical and Physical Properties

Names and Identifiers

- N,4-Dimethylaniline
- N-Methyl-p-toluidine
- 4-(Methylamino)Toluene
- N-Methyl-p-methylaniline
- Benzenamine, N,4-dimethyl-
- 4-Methyl-N-methylaniline
- p-Toluidine, N-methyl-
- QCIFLGSATTWUQJ-UHFFFAOYSA-N
- R9R0B2849P
- p,N-Dimethylaniline
- N,p-Dimethylaniline
- n-methyl-p-toluidin
- methyl-p-tolyl-amine
- N-methyl-p-tolylamine
- N,4-Dimethylbenzenamine
- N,4-Dimethylaniline #
- p-methyl-N-methylaniline
- N-Methyl-4-methylaniline
- InChI=1/C8H11N/c1-7-3-5-8(9-2)6-4-7/h3-6,9H,1-2H3
- NC-0213
- Q114603
- M1315
- W-105015
- GEO-01976
- UNII-R9R0B2849P
- 4,N-dimethyl-aniline
- SCHEMBL44533
- QCIFLGSATTWUQJ-UHFFFAOYSA-
- 623-08-5
- N-Methyl-p-toluidine, 98%
- FT-0632615
- DTXSID6060763
- EN300-59273
- CS-W022904
- EINECS 210-769-6
- MFCD00025628
- AKOS000258848
- NS00020530
- N,4-dimethyl-benzenamine
- N-Methyl-p-toluidine,97%
- DB-054125
- n-methyl p-toluidine
- aniline, N,4-dimethyl-
- STL183338
- DTXCID2043294
- 210-769-6
- MDL： MFCD00025628
- Inchi： 1S/C8H11N/c1-7-3-5-8(9-2)6-4-7/h3-6,9H,1-2H3
- InChI Key： QCIFLGSATTWUQJ-UHFFFAOYSA-N
- SMILES： N([H])(C([H])([H])[H])C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H]

Computed Properties

Exact Mass: 121.08900
Monoisotopic Mass: 121.089
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 72.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 2.1
Tautomer Count: nothing
Topological Polar Surface Area: 12

Experimental Properties

Color/Form: Yellow to brown transparent liquid
Density: 0.958 g/mL at 25 °C(lit.)
Melting Point: -10.08°C (estimate)
Boiling Point: 212°C(lit.)
Flash Point: Fahrenheit: 181.4 ° f < br / > Celsius: 83 ° C < br / >
Refractive Index: n20/D 1.557(lit.)
PSA: 12.03000
LogP: 2.10970
Solubility: Insoluble in water, soluble in acetone, miscible in ethanol and diethyl ether.

N-Methyl-p-toluidine Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H227-H301+H311+H331-H412
Warning Statement： P210-P261-P264-P270-P271-P273-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P370+P378-P403+P233-P405-P501
Hazardous Material transportation number：UN 2810 6.1/PG 2
WGK Germany：3
Hazard Category Code： 23/24/25-33-52/53
Safety Instruction： S28-S36/37-S45
Hazardous Material Identification：
HazardClass：6.1
Risk Phrases：R23/24/25; R33; R52/53
Hazard Level：6.1(a)
Storage Condition：Store at room temperature
Packing Group：II
PackingGroup：III
Safety Term：6.1(a)
Packing Group：II

N-Methyl-p-toluidine Customs Data

HS CODE：2921430090
Customs Data：

China Customs Code:
2921430090

Overview:

2921430090 Toluidine and its derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Evidence document and number of origin(example Certificate of origin attached, Originating in the European Union

Summary:

HS:2921430090 toluidines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

N-Methyl-p-toluidine Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM118255-500g	N-Methyl-p-toluidine	623-08-5	95+%	500g	$51	2023-01-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.	M631A-5ml	N-Methyl-p-toluidine	623-08-5	97%	5ml	￥33.0	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	M631A-100ml	N-Methyl-p-toluidine	623-08-5	97%	100ml	￥145.0	2022-06-10
Chemenu	CM118255-100g	N-Methyl-p-toluidine	623-08-5	95+%	100g	$72	2022-06-10
TRC	M339635-2mL	N-Methyl-p-toluidine	623-08-5		2mL	$ 65.00	2022-06-03
TRC	M339635-10mg	N-Methyl-p-toluidine	623-08-5		10mg	$ 80.00	2022-06-03
abcr	AB139043-100 ml	N-Methyl-p-toluidine, 96%; .	623-08-5	96%	100 ml	€153.70	2024-04-16
Oakwood	009655-5g	4-Methyl-N-methylaniline	623-08-5	98%	5g	$10.00	2024-07-19
Enamine	EN300-59273-1.0g	N,4-dimethylaniline	623-08-5	90%	1.0g	$26.0	2023-02-09
abcr	AB139043-5 ml	N-Methyl-p-toluidine, 96%; .	623-08-5	96%	5 ml	€66.30	2024-04-16